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Compound of Interest

Compound Name: N-Isobutylisononylamine

CAS No.: 93963-88-3

Cat. No.: B12642383

Get Quote

Introduction & Chemical Identity
N-Isobutylisononylamine (N-iBu-iNA) represents a class of asymmetric secondary amines

often utilized as intermediates in surfactant synthesis, corrosion inhibitors, and specialized

solvent extraction (SX) ligands.[1] Unlike commoditized primary amines, the physicochemical

profile of N-iBu-iNA is governed by the steric interplay between the branched isobutyl group (

) and the complex isononyl chain (

).[1]

This guide provides a definitive framework for the characterization of N-iBu-iNA, addressing the

specific challenges posed by "isononyl" isomerism. As "isononyl" typically refers to a mixture of

isomers (predominantly 3,5,5-trimethylhexyl), experimentally determined properties will vary

based on the feedstock source.[1] The protocols below define a self-validating system to

establish an internal standard for your specific batch.

Structural Definition
IUPAC Name (Principal Isomer):N-(2-methylpropyl)-3,5,5-trimethylhexan-1-amine[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12642383#bc-rfq
https://www.benchchem.com/product/b12642383/docs?utm_src=pdf-body#physicochemical-characterization-of-n-isobutylisononylamine-a-technical-guide
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12642383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula:

[1]

Molecular Weight: ~199.38 g/mol [1]

CAS Number:Note: Often indexed under general alkyl amine categories or specific isomer

CAS numbers depending on synthesis route (e.g., reductive amination of isononanal).[1]

Theoretical & Predicted Physical Properties[1][2]
In the absence of a global standard for this specific asymmetric amine, we utilize Group

Contribution Methods (Joback/Reid) to establish baseline expectations.[1] These values serve

as quality control (QC) gates; significant deviation suggests contamination or isomer mismatch.

[1]

Table 1: Predicted Physicochemical Profile ( )[1]
Property Predicted Range Method Basis Criticality

Density (

)

Joback Method

(Volumetric)

Mass transfer kinetics

in SX; Phase

separation.[1]

Dynamic Viscosity (

)

Vogel-Fulcher-

Tammann (VFT)

Pumping efficiency;

Droplet coalescence

rates.[1]

Boiling Point Stein & Brown
Thermal stability limit

for distillation.[1]

Refractive Index (

)
Lorentz-Lorenz

Rapid purity check

(inline).[1]
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Analyst Note: The branching index of the isononyl group significantly impacts viscosity.[1]

Higher branching (e.g., multiple methyl groups) increases internal friction compared to linear

nonyl chains.[1]

Experimental Protocols: A Self-Validating System
To ensure data integrity (E-E-A-T), the following protocols utilize internal cross-checks. Do not

rely on single-point measurements.

Density Determination (Oscillating U-Tube Method)
Standard: ASTM D4052 / ISO 12185 Rationale: The high volatility of lower amines can lead to

evaporation errors in pycnometry.[1] The closed-loop oscillating U-tube minimizes this risk.[1]

Workflow:

Calibration: Perform a 2-point check using degassed ultra-pure water (

at

) and dry air.[1]

Sample Prep: Filter N-iBu-iNA through a 0.45

PTFE membrane to remove particulates that dampen oscillation.[1]

Injection: Inject 2 mL ensuring no microbubbles (bubbles cause false low-density readings).

Validation:

Measure at

and

.
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Calculate the thermal expansion coefficient (

).[1] For aliphatic amines,

should approximate

.[1]

If

deviates >10%, recalibrate.

Viscosity Profiling (Rolling Ball / Capillary)
Standard: ASTM D445 (Capillary) or ASTM D7042 (Stabinger) Rationale: Secondary amines

exhibit hydrogen bonding.[1] Viscosity is highly temperature-dependent and non-Newtonian

behavior is unlikely but must be ruled out.[1]

Workflow:

Temperature Scan: Measure kinematic viscosity (

) at

,

, and

.

Viscosity Index (VI): Calculate the rate of viscosity change.[1]

Data Fitting: Fit data to the Arrhenius equation:

[1]

Where

is the activation energy of flow.[1][2][3]

Validation: A linear plot of
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vs

(

) confirms pure fluid behavior.[1] Curvature implies impurities or phase separation.[1]

Visualization: Characterization Logic Flow[1]
The following diagram outlines the decision logic for validating the physical properties of a new

N-iBu-iNA batch.

Raw N-iBu-iNA Sample

Filtration (0.45 µm PTFE)

Density Measurement
(ASTM D4052)

Viscosity Scan
(20-60°C)

Calc. Thermal Expansion (α)
Range: 0.0008-0.0010 K⁻¹?

Arrhenius Plot Linearity
R² > 0.99?

Batch Validated
Proceed to Formulation

Yes

Reject/Reprocess
Check Isomer Ratio

No (<0.0008 or >0.0012) Yes No (Non-linear)

Click to download full resolution via product page

Caption: Logic flow for validating N-iBu-iNA physical properties using thermal expansion and

Arrhenius linearity checks.
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Temperature Dependence Models
For process engineering (e.g., designing heat exchangers or mixing tanks), single-point data is

insufficient.[1] Use these models to interpolate properties across the operating range (

).[1]

Density Model
The density of N-iBu-iNA decreases linearly with temperature:

[1]

Typical

:

[1]

Typical

:

[1]

Viscosity Model
Viscosity follows an exponential decay.[1] For precise modeling of this C13 amine, the Andrade

Equation is recommended:

[1]

Parameter A: Related to structural geometry (steric bulk of isobutyl/isononyl).

Parameter B: Related to the enthalpy of vaporization and hydrogen bonding strength.[1]

Applications & Significance
Drug Formulation (Lipophilicity)
In drug delivery, N-iBu-iNA serves as a hydrophobic counter-ion for solubilizing acidic drugs.[1]
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Viscosity Relevance: Affects the syringeability of parenteral formulations.[1]

Density Relevance: Critical for calculating the volume fraction in emulsion systems.[1]

Solvent Extraction (Hydrometallurgy)
Similar to Alamine 336, N-iBu-iNA can extract metal anions.[1]

Phase Disengagement: The density difference (

) between the organic phase (Amine + Diluent) and the aqueous phase determines the
settling time.[1]

Rule of Thumb:

is required for efficient separation in mixer-settlers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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